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Compound of Interest

Compound Name: 1-(3,4-Dichlorophenyl)urea

Cat. No.: B109879

Essential Safety and Handling Guide for 1-(3,4-
Dichlorophenyl)urea

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals like 1-(3,4-Dichlorophenyl)urea is paramount. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans,
to foster a secure laboratory environment.

Chemical and Physical Properties

Property Value

CAS Number 2327-02-8

Molecular Formula C7H6CI2N20

Appearance White, odorless, crystalline solid

Hazards Causes serious eye irritation. May cause long

lasting harmful effects to aquatic life.[1]

Hazard Identification and Classification

1-(3,4-Dichlorophenyl)urea is classified with the following hazards:
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e Eye Irritation (Category 2): Causes serious eye irritation.[1]

o Chronic Aquatic Toxicity (Category 4): May cause long-lasting harmful effects to aquatic life.

[1]

The signal word for this chemical is Warning.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure and ensure personal safety

when handling 1-(3,4-Dichlorophenyl)urea, especially in its powdered form.[2][3]

PPE Category

Specifications and Recommendations

Eye and Face Protection

Wear tightly fitting safety goggles or chemical
safety glasses that conform to EN166 (EU) or
NIOSH (US) standards.[1] A face shield may be

necessary for splash protection.[4]

Skin Protection

Chemical-resistant gloves (e.qg., nitrile) should
be worn. Always inspect gloves before use and
wash hands after removal.[5][6] A fully-buttoned
lab coat or chemical-resistant clothing is
required to prevent skin contact.[5][7][8] For
larger quantities or risk of significant exposure,

disposable coveralls may be appropriate.[7]

Respiratory Protection

If there is a risk of inhaling dust, use a NIOSH
(US) or EN 149 (EU) approved respirator with
an appropriate filter for particulates (e.g., P99 or
ABEK-P2).[1][8] Engineering controls like fume
hoods should be the primary method of

exposure control.[5]

Footwear

Wear closed-toe shoes, and for larger-scale
operations, chemical-resistant boots with non-

slip soles are recommended.[3][9]
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Operational Plan for Handling

A systematic workflow ensures that 1-(3,4-Dichlorophenyl)urea is handled safely from receipt
to disposal.
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Workflow for Handling 1-(3,4-Dichlorophenyl)urea

Preparation

Review SDS

Don Appropriate PPE

dling
\

Work in a Ventilated Area

Weigh and Handle as Powder

Avoid Dust Formation

Post-HandIil;P & Cleanup

Decontaminate Work Area

Y

Remove PPE Correctly

Y

Wash Hands Thoroughly

Waste g;isposal

Collect Waste in Labeled Container

Store Waste Appropriately

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 1-(3,4-Dichlorophenyl)urea.
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Disposal Plan

Proper disposal of 1-(3,4-Dichlorophenyl)urea and its containers is crucial to prevent
environmental contamination.

Waste Collection and Storage

o Container: Collect waste 1-(3,4-Dichlorophenyl)urea in a clearly labeled, sealable, and
compatible waste container.[5]

o Labeling: Attach a "Hazardous Waste" label to the container as soon as the first waste is
added.[5]

o Storage: Store the waste container in a designated, secure area away from incompatible
materials, such as strong oxidizing agents.[5]

Disposal Procedure

o Method: This material and its container must be disposed of as hazardous waste.[1] The
recommended method is to dissolve the material in a combustible solvent and burn itin a
chemical incinerator equipped with an afterburner and scrubber.[1]

e Regulatory Compliance: Always consult and adhere to local, regional, and national
hazardous waste regulations for complete and accurate classification and disposal
procedures.[8] Do not allow the product to enter drains or surface water.[8]

o Empty Containers: Handle contaminated packaging in the same way as the substance itself.
Completely emptied packages may be eligible for recycling, depending on local regulations.
[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-(3,4-
Dichlorophenyl)urea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109879#personal-protective-equipment-for-handling-
1-3-4-dichlorophenyl-urea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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